Cas no 2137699-67-1 (2,5-Dichloro-3,6-dimethylbenzene-1-sulfonyl fluoride)

• Product Name: 2,5-Dichloro-3,6-dimethylbenzene-1-sulfonyl fluoride
• CAS No: 2137699-67-1
• MF: C₈H₇Cl₂FO₂S
• MW: 257.109382867813
• CID: 6195535
• PubChem ID: 165869115
• Update Time: 2025-10-28

2,5-Dichloro-3,6-dimethylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2137699-67-1
• 2,5-dichloro-3,6-dimethylbenzene-1-sulfonyl fluoride
• EN300-726993
• 2,5-Dichloro-3,6-dimethylbenzene-1-sulfonyl fluoride

• Inchi： 1S/C8H7Cl2FO2S/c1-4-3-6(9)5(2)8(7(4)10)14(11,12)13/h3H,1-2H3
• InChI Key： KJFQGTKSGRNKIR-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C(C)=C1S(=O)(=O)F)Cl

Computed Properties

• Exact Mass: 255.9527842g/mol
• Monoisotopic Mass: 255.9527842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.5Ų

Additional information on 2,5-Dichloro-3,6-dimethylbenzene-1-sulfonyl fluoride

Recent Advances in the Application of 2,5-Dichloro-3,6-dimethylbenzene-1-sulfonyl fluoride (CAS: 2137699-67-1) in Chemical Biology and Medicinal Chemistry

2,5-Dichloro-3,6-dimethylbenzene-1-sulfonyl fluoride (CAS: 2137699-67-1) has recently emerged as a critical reagent in chemical biology and medicinal chemistry research. This compound, characterized by its sulfonyl fluoride moiety, has shown significant potential in covalent inhibitor design and activity-based protein profiling (ABPP). Recent studies highlight its utility as a versatile warhead for targeting serine hydrolases and other nucleophilic residues in proteins, making it a valuable tool for drug discovery and target identification.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's efficacy in developing irreversible inhibitors for cancer-associated proteases. The researchers utilized 2,5-Dichloro-3,6-dimethylbenzene-1-sulfonyl fluoride to create a series of potent inhibitors with nanomolar affinity, showcasing its potential in oncology drug development. The study further revealed that the dichloro-dimethyl substitution pattern enhances both reactivity and selectivity, addressing previous challenges with off-target effects.

In parallel research, the compound's application in proteomics has advanced significantly. A Nature Chemical Biology publication (2024) detailed its use in chemoproteomic platforms for mapping reactive cysteines and serines in live cells. The study reported that 2,5-Dichloro-3,6-dimethylbenzene-1-sulfonyl fluoride exhibits superior cell permeability compared to traditional sulfonyl fluoride probes, enabling more comprehensive profiling of intracellular targets.

The compound's stability profile has also been a focus of recent investigations. Analytical chemistry studies have confirmed its improved hydrolytic stability relative to simpler sulfonyl fluorides, with a half-life exceeding 48 hours in physiological buffer conditions. This property significantly enhances its utility for in vivo applications and long-duration experiments.

Emerging applications in antibiotic development have been reported in ACS Infectious Diseases (2024), where researchers employed 2,5-Dichloro-3,6-dimethylbenzene-1-sulfonyl fluoride to target essential bacterial enzymes. The compound's ability to penetrate bacterial membranes while maintaining reactivity has opened new avenues for addressing antimicrobial resistance.

Future research directions include optimization of the compound's pharmacokinetic properties and expansion of its target repertoire. Several pharmaceutical companies have included derivatives of 2,5-Dichloro-3,6-dimethylbenzene-1-sulfonyl fluoride in their covalent drug discovery pipelines, particularly for challenging targets in inflammation and neurodegenerative diseases.